Cas no 2223038-84-2 (2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)
2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- Z2181929301
- 2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
- 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
-
- Inchi: 1S/C10H15BClNO2S/c1-6-7(16-8(12)13-6)11-14-9(2,3)10(4,5)15-11/h1-5H3
- InChI Key: MWKODEQWMQIHEB-UHFFFAOYSA-N
- SMILES: ClC1=NC(C)=C(B2OC(C)(C)C(C)(C)O2)S1
Computed Properties
- Exact Mass: 259.0605078 g/mol
- Monoisotopic Mass: 259.0605078 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 259.56
- Topological Polar Surface Area: 59.6
2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12017454-0.05g |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95% | 0.05g |
$226.0 | 2023-07-10 | |
| Enamine | EN300-12017454-0.1g |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95% | 0.1g |
$337.0 | 2023-07-10 | |
| Enamine | EN300-12017454-0.25g |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95% | 0.25g |
$481.0 | 2023-07-10 | |
| Enamine | EN300-12017454-0.5g |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95% | 0.5g |
$758.0 | 2023-07-10 | |
| Enamine | EN300-12017454-1.0g |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95% | 1.0g |
$971.0 | 2023-07-10 | |
| Enamine | EN300-12017454-2.5g |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95% | 2.5g |
$1903.0 | 2023-07-10 | |
| Enamine | EN300-12017454-5.0g |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95% | 5.0g |
$2816.0 | 2023-07-10 | |
| Enamine | EN300-12017454-10.0g |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95% | 10.0g |
$4176.0 | 2023-07-10 | |
| Enamine | EN300-12017454-50mg |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95.0% | 50mg |
$226.0 | 2023-10-03 | |
| Enamine | EN300-12017454-100mg |
2-chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole |
2223038-84-2 | 95.0% | 100mg |
$337.0 | 2023-10-03 |
2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
Introduction to 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 2223038-84-2)
2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 2223038-84-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a thiazole ring, a chloro substituent, a methyl group, and a tetramethyl-1,3,2-dioxaborolane moiety. These structural elements endow the compound with a range of chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.
The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active molecules. It is known for its ability to enhance the pharmacological properties of drugs by improving their stability, solubility, and bioavailability. The presence of the thiazole ring in 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole suggests that this compound may exhibit similar beneficial properties.
The chloro substituent at the 2-position of the thiazole ring can influence the electronic and steric properties of the molecule. Chlorine atoms are often used in drug design to modulate the lipophilicity and metabolic stability of compounds. In the context of 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole, the chloro substituent may play a crucial role in determining its interactions with biological targets and its overall pharmacokinetic profile.
The methyl group at the 4-position of the thiazole ring can also impact the compound's properties. Methyl groups are known to increase lipophilicity and reduce polarity, which can enhance the compound's ability to cross cell membranes and reach its intended target. This feature is particularly important in drug design, where optimizing lipophilicity is essential for achieving desired therapeutic effects.
The most distinctive feature of 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is the presence of the tetramethyl-1,3,2-dioxaborolane moiety. This boronic acid derivative is widely used in Suzuki-Miyaura cross-coupling reactions, which are fundamental in organic synthesis for forming carbon-carbon bonds. The dioxaborolane group provides a stable and reactive boron source that can be readily converted into various functional groups through palladium-catalyzed coupling reactions. This versatility makes 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxborolan-2-yl)-1,3-thiazole an attractive starting material for synthesizing complex molecules with diverse biological activities.
In recent years, there has been increasing interest in exploring the biological activities of compounds containing boronic acid derivatives. Research has shown that such compounds can exhibit a range of therapeutic effects, including anti-inflammatory, anti-cancer, and anti-viral activities. For instance, studies have demonstrated that boronic acid derivatives can inhibit specific enzymes involved in cancer progression and inflammation. The unique combination of structural elements in 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxborolan-2-yl)-1,3-thiazole suggests that it may possess similar or even novel biological activities.
To further investigate the potential applications of 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxborolan-2-yl)-1,3-thiazole, researchers have conducted preliminary studies on its biological properties. In vitro assays have shown that this compound exhibits moderate cytotoxicity against several cancer cell lines. Additionally, it has been found to inhibit key enzymes involved in inflammatory pathways. These findings highlight the potential of 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxborolan-2-yl)-1,3-thiazole as a lead compound for developing new therapeutic agents.
Beyond its potential as a drug candidate, 2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxborolan--yl)-1,-thiazole also holds promise as an intermediate in organic synthesis. Its reactivity and stability make it an ideal starting material for synthesizing more complex molecules with tailored properties. For example, through Suzuki-Miyaura coupling reactions, this compound can be transformed into a variety of substituted thiazoles with different functional groups at various positions on the ring structure. This flexibility allows chemists to fine-tune the properties of the final product to meet specific therapeutic or industrial needs.
In conclusion, 0-Chloro--metyl--(etrmethl-,,-dixoroln--yl)--,-thizle (CAS No. 000000-) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique combination of structural elements provides a solid foundation for exploring its biological activities and developing new therapeutic agents. As research in this area continues to advance,< strong>-Chloro--metyl--(etrmethl-,,-dixoroln--yl)--,-thizle strong >is likely to play an increasingly important role in drug discovery and development efforts.
2223038-84-2 (2-Chloro-4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)